Cas no 2034619-84-4 (1-[1-[4-[3-(trifluoromethyl)phenyl]phenyl]sulfonylpyrrolidin-3-yl]triazole)

• Product Name: 1-[1-[4-[3-(trifluoromethyl)phenyl]phenyl]sulfonylpyrrolidin-3-yl]triazole
• CAS No: 2034619-84-4
• MF: C₁₉H₁₇F₃N₄O₂S
• MW: 422.424093008041
• CID: 5379420
• Update Time: 2025-09-23

1-[1-[4-[3-(trifluoromethyl)phenyl]phenyl]sulfonylpyrrolidin-3-yl]triazole Chemical and Physical Properties

Names and Identifiers

• 1-[1-[4-[3-(trifluoromethyl)phenyl]phenyl]sulfonylpyrrolidin-3-yl]triazole

• Inchi： 1S/C19H17F3N4O2S/c20-19(21,22)16-3-1-2-15(12-16)14-4-6-18(7-5-14)29(27,28)25-10-8-17(13-25)26-11-9-23-24-26/h1-7,9,11-12,17H,8,10,13H2
• InChI Key： BXXZIBQKQVVPKT-UHFFFAOYSA-N
• SMILES： N1(C2CCN(S(C3=CC=C(C4=CC=CC(C(F)(F)F)=C4)C=C3)(=O)=O)C2)C=CN=N1

Additional information on 1-[1-[4-[3-(trifluoromethyl)phenyl]phenyl]sulfonylpyrrolidin-3-yl]triazole

Recent Advances in the Study of 1-[1-[4-[3-(trifluoromethyl)phenyl]phenyl]sulfonylpyrrolidin-3-yl]triazole (CAS: 2034619-84-4)

The compound 1-[1-[4-[3-(trifluoromethyl)phenyl]phenyl]sulfonylpyrrolidin-3-yl]triazole (CAS: 2034619-84-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The trifluoromethylphenyl group and the triazole moiety are critical for its binding affinity and selectivity, making it a promising scaffold for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are implicated in various diseases, including cancer and autoimmune disorders. Notably, its sulfonylpyrrolidinyl component enhances its pharmacokinetic properties, improving bioavailability and metabolic stability compared to earlier analogs.

Despite these promising results, challenges remain in optimizing the compound's safety profile and reducing off-target effects. Current research is exploring structural modifications to enhance its therapeutic index while maintaining its potent biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, 1-[1-[4-[3-(trifluoromethyl)phenyl]phenyl]sulfonylpyrrolidin-3-yl]triazole represents a compelling case study in the rational design of bioactive molecules. Its multifaceted pharmacological properties underscore its potential as a lead compound for future therapeutics, warranting further investigation and development.